Cas no 2098115-43-4 (1-(difluoromethyl)-1H-pyrazol-4-ol)

• Product Name: 1-(difluoromethyl)-1H-pyrazol-4-ol
• CAS No: 2098115-43-4
• MF: C₄H₄F₂N₂O
• MW: 134.084167480469
• CID: 4636996
• Update Time: 2025-11-02

1-(difluoromethyl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 1-(difluoromethyl)-
• 1-(difluoromethyl)-1H-pyrazol-4-ol

• Inchi： 1S/C4H4F2N2O/c5-4(6)8-2-3(9)1-7-8/h1-2,4,9H
• InChI Key： NDGHCZUKJTVODX-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(O)C=N1

Additional information on 1-(difluoromethyl)-1H-pyrazol-4-ol

Comprehensive Analysis of 1-(difluoromethyl)-1H-pyrazol-4-ol (CAS No. 2098115-43-4): Properties, Applications, and Industry Trends

The chemical compound 1-(difluoromethyl)-1H-pyrazol-4-ol (CAS No. 2098115-43-4) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by a pyrazole core with a difluoromethyl substituent, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-(difluoromethyl)-1H-pyrazol-4-ol", "CAS 2098115-43-4 applications", and "pyrazole derivatives in drug discovery", reflecting its growing relevance.

One of the most compelling aspects of 1-(difluoromethyl)-1H-pyrazol-4-ol is its role in modern medicinal chemistry. The difluoromethyl group (-CF₂H) is a bioisostere for hydroxyl or thiol groups, enhancing metabolic stability and bioavailability in drug candidates. Recent studies highlight its incorporation into kinase inhibitors and anti-inflammatory agents, addressing trending topics like "targeted cancer therapies" and "small molecule drug design". The compound’s hydrogen-bonding capacity and lipophilicity also make it a key player in fragment-based drug discovery (FBDD), a hot topic in AI-driven pharmaceutical research.

In the agrochemical sector, 1-(difluoromethyl)-1H-pyrazol-4-ol derivatives are explored for their potential as fungicides and herbicides. With increasing global focus on "sustainable agriculture" and "crop protection chemicals", this compound’s ability to modulate enzyme activity in pests aligns with the demand for eco-friendly solutions. Searches for "pyrazole-based agrochemicals" and "fluorinated pesticide intermediates" underscore its industrial significance.

From a synthetic perspective, the preparation of CAS 2098115-43-4 often involves multistep organic reactions, including cyclization and fluorination steps. Optimizing yield and purity is a common challenge, driving queries like "scale-up synthesis of difluoromethyl pyrazoles". Advanced techniques such as flow chemistry and catalysis are increasingly applied to improve efficiency, reflecting broader trends in "green chemistry" and "process intensification".

The physicochemical properties of 1-(difluoromethyl)-1H-pyrazol-4-ol—such as its melting point, solubility, and spectroscopic data—are critical for quality control. Analytical methods like HPLC, NMR, and mass spectrometry are routinely employed, topics frequently searched alongside "CAS 2098115-43-4 characterization". Its stability under various pH conditions also makes it a candidate for "high-performance material additives", particularly in polymers and coatings.

Looking ahead, the demand for fluorinated pyrazoles is expected to rise, driven by innovations in life sciences and advanced materials. As industries prioritize "molecular diversity" and "functional group tolerance", 1-(difluoromethyl)-1H-pyrazol-4-ol stands out as a scaffold with untapped potential. Its synergy with computational tools like "AI-assisted retrosynthesis" further positions it at the forefront of modern chemical research.